Cas no 117122-49-3 (Mesaconic acid,dihydrazide (6CI))

• Product Name: Mesaconic acid,dihydrazide (6CI)
• CAS No: 117122-49-3
• MF: C₅H₁₀N₄O₂
• MW: 158.15850019455
• CID: 131490
• PubChem ID: 13604440
• Update Time: 2025-04-19

Mesaconic acid,dihydrazide (6CI) Chemical and Physical Properties

Names and Identifiers

• Mesaconic acid,dihydrazide (6CI)
• citraconic hydrazide
• Citraconsaeure-dihydrazid
• Methyl-maleinsaeure-dihydrazid
• Mesaconic acid, dihydrazide (6CI)
• (E)-2-methylbut-2-enedihydrazide
• 2-Methylfumarohydrazide
• 117122-49-3

• Inchi： 1S/C5H10N4O2/c1-3(5(11)9-7)2-4(10)8-6/h2H,6-7H2,1H3,(H,8,10)(H,9,11)/b3-2+
• InChI Key： IJBGWLSDVLULOW-NSCUHMNNSA-N
• SMILES： O=C(/C(/C)=C/C(NN)=O)NN

Computed Properties

• Exact Mass: 158.08000
• Monoisotopic Mass: 158.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2
• XLogP3: -2.1

Experimental Properties

• PSA: 110.24000
• LogP: 0.09490